![molecular formula C14H11NO5S2 B2779406 N-(7-oxo-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-yl)-2-thiophenesulfonamide CAS No. 861209-48-5](/img/structure/B2779406.png)
N-(7-oxo-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-yl)-2-thiophenesulfonamide
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Description
N-(7-oxo-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-yl)-2-thiophenesulfonamide is a chemical compound that has shown promising results in scientific research. It is commonly referred to as CpdA and has been extensively studied for its potential use in various fields of medicine.
Scientific Research Applications
Synthesis and Bioactivity Studies
N-(7-oxo-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-yl)-2-thiophenesulfonamide and its derivatives have been explored for their potential in various bioactivity studies. One such derivative has been synthesized and investigated for its cytotoxicity, tumor specificity, and potential as an inhibitor of carbonic anhydrase, an enzyme linked to physiological processes and cancer (Gul et al., 2016).
Anticancer Potential
Research has been conducted on the anticancer activities of certain indenopyridine derivatives. These compounds, including variants of this compound, have shown promising results against specific cancer cell lines, indicating their potential for therapeutic applications (Ghorab & Al-Said, 2012).
Molecular and Photophysical Properties
Another aspect of research includes the synthesis and characterization of derivatives for studying their photophysical properties. These investigations are crucial for applications in areas like photodynamic therapy, a treatment method for cancer (Pişkin et al., 2020).
Application in Environmental and Biological Sciences
Derivatives of this compound have been developed as probes for detecting toxic benzenethiols and biologically active aliphatic thiols, demonstrating potential applications in chemical, biological, and environmental sciences (Wang et al., 2012).
Humidity Sensing Properties
Research into the humidity sensing capabilities of certain indium(III) phthalocyanines, which are substituted with derivatives of this compound, has shown promising results. This opens up potential applications in the field of sensor technology (Keskin et al., 2016).
properties
IUPAC Name |
N-(7-oxo-5,6-dihydrocyclopenta[f][1,3]benzodioxol-5-yl)thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO5S2/c16-11-6-10(15-22(17,18)14-2-1-3-21-14)8-4-12-13(5-9(8)11)20-7-19-12/h1-5,10,15H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVJAXWYEUWSNKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC3=C(C=C2C1=O)OCO3)NS(=O)(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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